2-Isocyanato-2-phenylacetonitrile

• Molecular Formula: C9H6N2O
• Molecular Weight: 158.16 g/mol
• IUPAC Name: 2-isocyanato-2-phenylacetonitrile
• InChI: InChI=1S/C9H6N2O/c10-6-9(11-7-12)8-4-2-1-3-5-8/h1-5,9H
• InChI Key: XSHSGUNSTVQOQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C#N)N=C=O

Description

2-Isocyanato-2-phenylacetonitrile is an organic compound with the molecular formula C₉H₆N₂O. It is characterized by the presence of an isocyanate group (-NCO) and a nitrile group (-CN) attached to a phenyl ring. This compound is used in various chemical reactions and has applications in different scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Isocyanato-2-phenylacetonitrile can be synthesized through several methods. One common method involves the reaction of phenylacetonitrile with phosgene in the presence of a base. The reaction typically proceeds under controlled temperature conditions to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of large-scale reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and purification to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Isocyanato-2-phenylacetonitrile undergoes various chemical reactions, including:

Substitution Reactions: The isocyanate group can react with nucleophiles such as amines to form ureas.

Addition Reactions: The compound can participate in addition reactions with alcohols to form carbamates.

Polymerization: It can undergo polymerization reactions to form polyurethanes.

Common Reagents and Conditions

Amines: Used in substitution reactions to form ureas.

Alcohols: Used in addition reactions to form carbamates.

Catalysts: Various catalysts can be used to facilitate polymerization reactions.

Major Products Formed

Ureas: Formed from reactions with amines.

Carbamates: Formed from reactions with alcohols.

Polyurethanes: Formed through polymerization reactions.

Scientific Research Applications

2-Isocyanato-2-phenylacetonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of various organic compounds.

Biology: Studied for its potential interactions with biological molecules.

Medicine: Investigated for its potential use in drug development and delivery systems.

Industry: Used in the production of polymers and other industrial materials

Mechanism of Action

The mechanism of action of 2-isocyanato-2-phenylacetonitrile involves its reactivity with nucleophiles. The isocyanate group (-NCO) is highly reactive and can form covalent bonds with nucleophilic groups such as amines and alcohols. This reactivity is utilized in various chemical reactions and applications .

Comparison with Similar Compounds

Similar Compounds

Phenylacetonitrile: Similar structure but lacks the isocyanate group.

Benzyl Cyanide: Another compound with a similar phenyl ring and nitrile group.

Phenyl Isocyanate: Contains the isocyanate group but lacks the nitrile group.

Uniqueness

2-Isocyanato-2-phenylacetonitrile is unique due to the presence of both the isocyanate and nitrile groups, which confer distinct reactivity and versatility in chemical synthesis and applications .